Cas no 2138056-72-9 (2-(2,2-dimethylazetidin-1-yl)quinazoline-5-carboxylic acid)

• Product Name: 2-(2,2-dimethylazetidin-1-yl)quinazoline-5-carboxylic acid
• CAS No: 2138056-72-9
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 6303748
• PubChem ID: 165746159
• Update Time: 2025-05-26

2-(2,2-dimethylazetidin-1-yl)quinazoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylazetidin-1-yl)quinazoline-5-carboxylic acid
• EN300-1162508
• 2138056-72-9

• Inchi： 1S/C14H15N3O2/c1-14(2)6-7-17(14)13-15-8-10-9(12(18)19)4-3-5-11(10)16-13/h3-5,8H,6-7H2,1-2H3,(H,18,19)
• InChI Key： FEYHVGITWMKWKG-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1C=NC(=N2)N1CCC1(C)C)=O

Computed Properties

• Exact Mass: 257.116426730g/mol
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-(2,2-dimethylazetidin-1-yl)quinazoline-5-carboxylic acid

Comprehensive Introduction to 2-(2,2-dimethylazetidin-1-yl)quinazoline-5-carboxylic acid (CAS No. 2138056-72-9)

2-(2,2-dimethylazetidin-1-yl)quinazoline-5-carboxylic acid (CAS No. 2138056-72-9) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This quinazoline derivative is characterized by its unique molecular structure, combining a dimethylazetidine moiety with a quinazoline-5-carboxylic acid backbone. Its structural complexity and potential bioactivity make it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's CAS number 2138056-72-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Recent studies highlight its relevance in addressing drug-resistant infections and chronic inflammatory diseases, aligning with current trends in precision medicine. The incorporation of a quinazoline core is particularly noteworthy, as this scaffold is frequently explored in anticancer agents and kinase inhibitors, reflecting its versatility in therapeutic applications.

From a synthetic chemistry perspective, 2-(2,2-dimethylazetidin-1-yl)quinazoline-5-carboxylic acid exemplifies advancements in green chemistry and atom-efficient synthesis. Researchers are increasingly optimizing its production to minimize environmental impact, a topic resonating with global sustainability goals. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its purity, underscoring the compound's importance in high-quality research.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its potential binding affinity to proteins implicated in neurodegenerative disorders. Such intersections between cheminformatics and experimental pharmacology are reshaping how scientists approach lead compound identification. Furthermore, its logP value and solubility profile are frequently analyzed to predict bioavailability, addressing a common query among medicinal chemists.

The growing demand for small-molecule therapeutics has positioned CAS 2138056-72-9 as a subject of patent filings and preclinical investigations. Its mechanism of action, possibly involving allosteric modulation, remains an active area of study. As the pharmaceutical industry shifts toward personalized treatment options, compounds like this highlight the synergy between structural innovation and therapeutic efficacy.

In summary, 2-(2,2-dimethylazetidin-1-yl)quinazoline-5-carboxylic acid represents a convergence of cutting-edge chemistry and biomedical relevance. Its applications span from targeted therapy development to molecular probe design, making it a focal point for interdisciplinary research. With ongoing studies exploring its structure-activity relationships, this compound is poised to contribute significantly to future breakthroughs in life sciences.